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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for cis-3-Hexene
(CAS No. 7642-09-3). The information is compiled from various safety data sheets and

chemical databases to ensure a thorough understanding of its properties and associated

hazards. This document is intended to be a valuable resource for handling, storing, and using

cis-3-Hexene safely in a laboratory and research environment.

Physical and Chemical Properties
cis-3-Hexene is a colorless to light yellow liquid.[1] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source

Molecular Formula C6H12 [1]

Molecular Weight 84.16 g/mol [1]

Boiling Point 66-68 °C [2]

Melting Point -137.82 °C

Flash Point -25 °C (-13 °F) - closed cup [2]

Density 0.681 g/mL at 20 °C [2]

Vapor Pressure 168.7 ± 0.1 mmHg at 25°C

Refractive Index n20/D 1.395 [2]

Solubility
Insoluble in water, soluble in

organic solvents.

Toxicological Information
Comprehensive toxicological data for cis-3-Hexene is not readily available in the public

domain. Most safety data sheets indicate that the toxicological properties have not been fully

investigated.[3] The primary hazards identified are related to its physical properties

(flammability) and aspiration risk.
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Endpoint Result Source

Acute Oral Toxicity No data available [4]

Acute Dermal Toxicity No data available [4]

Acute Inhalation Toxicity No data available [4]

Skin Corrosion/Irritation No data available [3][4]

Serious Eye Damage/Irritation
Causes serious eye irritation

(GHS Category 2)
[1]

Respiratory or Skin

Sensitization
No data available [3][4]

Germ Cell Mutagenicity No data available [3][4]

Carcinogenicity
Not listed by IARC, NTP,

ACGIH, or OSHA
[3]

Reproductive Toxicity No data available [3][4]

Aspiration Hazard

May be fatal if swallowed and

enters airways (GHS Category

1)

[1]

Note: While specific quantitative data such as LD50 or LC50 values for cis-3-Hexene are not

available, the aspiration hazard classification suggests that ingestion and subsequent entry into

the lungs can cause severe damage.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data of cis-3-Hexene are

not explicitly provided in the available safety data sheets. However, based on the nature of the

substance and standard regulatory requirements, the following OECD and ASTM guidelines

are likely to be relevant for the assessment of its physicochemical and toxicological properties.

Physicochemical Properties:
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Flash Point: The closed-cup method is cited, which likely corresponds to a standardized

method such as ASTM D93 (Standard Test Methods for Flash Point by Pensky-Martens

Closed Cup Tester) or ASTM D56 (Standard Test Method for Flash Point by Tag Closed Cup

Tester). Given that cis-3-Hexene is a volatile liquid, these methods are appropriate for

determining its flammability classification.

Boiling Point: This is typically determined according to OECD Guideline 103.

Vapor Pressure: The vapor pressure can be measured using methods described in OECD

Guideline 104.

Density: The density of liquids is commonly determined using a hydrometer, pycnometer, or

an oscillating densitometer, following procedures outlined in OECD Guideline 109.

Toxicological Properties:

While specific studies on cis-3-Hexene are lacking, the following standardized protocols would

be used to generate the necessary toxicological data:

Acute Toxicity:

Oral: OECD Guideline 420, 423, or 425

Dermal: OECD Guideline 402

Inhalation: OECD Guideline 403

Skin Irritation/Corrosion:OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method) or OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation/Serious Eye Damage:OECD Guideline 492 (Reconstructed human cornea-like

Epithelium (RhCE) test method for identifying chemicals not requiring classification and

labelling for eye irritation or serious eye damage) or OECD Guideline 405 (Acute Eye

Irritation/Corrosion).

Aspiration Toxicity: The classification is often based on the substance's viscosity and clinical

evidence in humans rather than a specific animal test. The kinematic viscosity can be
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measured according to OECD Guideline 114.

Hazard Identification and Safety Precautions
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard identification for cis-3-Hexene:

Hazard Class Hazard Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

The logical relationship between the hazards of cis-3-Hexene and the necessary safety

precautions is illustrated in the following diagram.

cis-3-Hexene Hazard and Precaution Flow

cis-3-Hexene

Highly Flammable Liquid
(H225)

Aspiration Hazard
(H304)

Eye Irritant
(H319) Disposal

Prevention Response Storage

Keep away from heat/sparks/
open flames/hot surfaces. Keep container tightly closed. Ground/bond container and

receiving equipment.
Wear protective gloves/eye protection/

face protection.
IF SWALLOWED: Immediately call a

POISON CENTER or doctor/physician. Do NOT induce vomiting.

IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact

lenses, if present and easy to do.
Continue rinsing.

In case of fire: Use dry sand, dry chemical,
or alcohol-resistant foam to extinguish.

Store in a well-ventilated place.
Keep cool.

Dispose of contents/container in accordance
with local/regional/national/international

regulations.
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Click to download full resolution via product page

Caption: Logical flow of hazards and precautionary measures for cis-3-Hexene.

Safe Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools and explosion-proof equipment.[3]

Ground and bond containers when transferring material to prevent static electricity buildup.

[3]

Avoid contact with skin and eyes.

Avoid ingestion and inhalation.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from heat and sources of ignition.[3]

Store separately from oxidizing agents and strong acids.

First-Aid Measures:

If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor. If

vomiting occurs, keep head low so that stomach content doesn't get into the lungs.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

control center or doctor if you feel unwell.

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.

Water spray may be used to cool closed containers.

Vapors are heavier than air and may travel to a source of ignition and flash back.[3]

Conclusion
cis-3-Hexene is a highly flammable liquid that poses a significant aspiration hazard and is an

eye irritant. While comprehensive toxicological data is lacking, the available information

necessitates strict adherence to safety protocols. Researchers, scientists, and drug

development professionals must handle this chemical with care, utilizing appropriate

engineering controls and personal protective equipment to minimize exposure and prevent

accidents. Further toxicological studies are warranted to fully characterize the safety profile of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide to the Safety of cis-3-Hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361246#cis-3-hexene-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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